Cas no 21302-79-4 (Ceanothic acid)

• Product Name: Ceanothic acid
• CAS No: 21302-79-4
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 263051
• PubChem ID: 161352
• Update Time: 2025-05-21

Ceanothic acid Chemical and Physical Properties

Names and Identifiers

• 3'H-Cyclopenta[3,4]-18-norandrost-3-ene-3',13-dicarboxylicacid, tetrahydro-4'-hydroxy-4,5',5',9-tetramethyl-15-(1-methylethenyl)-, (3b,3'b,4a,4'a,5b,8a,9b,10a,13a,14b,15b)-
• (1R,2S,3aR,5aR,5bR,7aS,10R,10aR,10bR,12aR,12bR)-2-Hydroxy-10-isop ropenyl-3,3,5a,5b,12b-pentamethyloctadecahydrodicyclopenta[a,i]ph enanthrene-1,7a(1H)-dicarboxylic acid
• 3'H-Cyclopenta[3,4]-18-norandrost-3-ene-3',13-dicarboxylicacid, tetrahydro-4'-hydroxy-4,5',5',...
• Ceanothic acid
• (3aR)-2t-Hydroxy-3.3.5at.5bc.12bt-pentamethyl-10c-isopropenyl-(3arH.10acH.10btH.12acH)-octadecahydro-7H-dicyclopenta[a.i]phenanthren-dicarbonsaeure-(1c.7at)
• 25-keto-27-norcholesterol
• 25-Norcholesterol, 25-oxo-
• 6-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl)heptan-2-one
• AC1L68WG
• AC1Q5CHZ
• AGN-PC-00HTJV
• AR-1G9772
• CTK2H9968
• Emmolic acid
• [ "" ]
• A(1)-Norlup-20(29)-en-28-oic acid, 2-carboxy-3-hydroxy-, (2alpha,3beta)-
• 2.ALPHA.-CARBOXY-3.BETA.-HYDROXY-A(1)-NORLUP-20(29)-EN-28-OIC ACID
• CS-0023840
• Q27256803
• 2-hydroxy-3,3,5a,5b,12b-pentamethyl-10-(prop-1-en-2-yl)octadecahydrodicyclopenta[a,i]phenanthrene-1,7a(1h)-dicarboxylic acid
• 38P86ZU018
• SCHEMBL965383
• 3'H-CYCLOPENTA(3,4)-18-NORANDROST-3-ENE-3',13-DICARBOXYLIC ACID, TETRAHYDRO-4'-HYDROXY-4,5',5',9-TETRAMETHYL-15-(1-METHYLETHENYL)-, (3.BETA.,3'.BETA.,4.ALPHA.,4'.ALPHA.,5.BETA.,8.ALPHA.,9.BETA.,10.ALPHA.,13.ALPHA.,14.BETA.,15.BETA.)-
• 21302-79-4
• AKOS040760316
• DTXSID20943809
• CEANOTHIC ACID [MI]
• UNII-38P86ZU018
• (1R,2R,5S,8R,9R,10R,13R,14R,15R,16S,18R)-16-hydroxy-1,2,14,17,17-pentamethyl-8-prop-1-en-2-ylpentacyclo[11.7.0.02,10.05,9.014,18]icosane-5,15-dicarboxylic acid
• MS-29047
• BDBM50377959
• HY-N3558
• CHEMBL491069
• A(1),23-Dinorlup-20(29)-en-28-oic acid, 2.alpha.-carboxy-3.beta.-hydroxy-
• 2-Hydroxy-10-isopropenyl-3,3,5a,5b,12b-pentamethyloctadecahydrodicyclopenta[a,i]phenanthrene-1,7a(1H)-dicarboxylic acid #
• AKOS032948647
• A(1)-Norlup-20(30)-en-28-oic acid, 2.alpha.-carboxy-3.beta.-hydroxy-
• A(1)-Norlup-20(29)-en-28-oic acid, 2-carboxy-3-hydroxy-, (2.alpha.,3.beta.)-
• 1(2->3)-Abeo-3-hydroxy-20(29)-lupene-2,28-dioic acid
• A(1)-Norlup-20(29)-en-28-oic acid, 2.alpha.-carboxy-3.beta.-hydroxy-
• WLCHQSHZHFLMJH-UHFFFAOYSA-N
• A(1)-Norlup-20(29)-en-28-oic acid, 2alpha-carboxy-3beta-hydroxy-
• (1R,2R,5S,8R,9R,10R,13R,14R,15R,16S,18R)-16-hydroxy-1,2,14,17,17-pentamethyl-8-prop-1-en-2-ylpentacyclo(11.7.0.02,10.05,9.014,18)icosane-5,15-dicarboxylic acid
• DA-73088
• G13922
• 2ALPHA-CARBOXY-3BETA-HYDROXY-A(1)-NORLUP-20(29)-EN-28-OIC ACID
• A(1)-Norlup-20(30)-en-28-oic acid, 2alpha-carboxy-3beta-hydroxy-
• A(1),23-Dinorlup-20(29)-en-28-oic acid, 2alpha-carboxy-3beta-hydroxy-
• 3'H-CYCLOPENTA(3,4)-18-NORANDROST-3-ENE-3',13-DICARBOXYLIC ACID, TETRAHYDRO-4'-HYDROXY-4,5',5',9-TETRAMETHYL-15-(1-METHYLETHENYL)-, (3BETA,3'BETA,4ALPHA,4'ALPHA,5BETA,8ALPHA,9BETA,10ALPHA,13ALPHA,14BETA,15BETA)-

• Inchi： 1S/C30H46O5/c1-16(2)17-10-13-30(25(34)35)15-14-27(5)18(21(17)30)8-9-20-28(27,6)12-11-19-26(3,4)23(31)22(24(32)33)29(19,20)7/h17-23,31H,1,8-15H2,2-7H3,(H,32,33)(H,34,35)/t17-,18+,19-,20-,21+,22+,23-,27+,28+,29-,30-/m0/s1
• InChI Key： WLCHQSHZHFLMJH-VILVJDKQSA-N
• SMILES： O[C@H]1[C@H](C(=O)O)[C@@]2(C)[C@@H](CC[C@]3(C)[C@@H]2CC[C@@H]2[C@H]4[C@H](C(=C)C)CC[C@]4(C(=O)O)CC[C@@]32C)C1(C)C

Computed Properties

• Exact Mass: 486.33468
• Monoisotopic Mass: 486.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 356-357°
• Boiling Point: 609.0±55.0 °C at 760 mmHg
• Flash Point: 336.1±28.0 °C
• PSA: 94.83
• Specific Rotation: D +38° (c = 1.20 in ethanol)
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

Ceanothic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ceanothic acid

Exploring Ceanothic Acid (CAS No. 21302-79-4): A Natural Compound with Multifaceted Bioactive Potential

Ceanothic acid (CAS No. 21302-79-4), a triterpenoid compound derived from the Ceanothus genus of plants, has garnered significant attention in recent years due to its diverse pharmacological properties. As interest in natural bioactive compounds surges—driven by trends in plant-based medicine and sustainable therapeutics—this molecule stands out for its potential applications in cosmeceuticals, nutraceuticals, and anti-inflammatory research. Its unique chemical structure, characterized by a pentacyclic triterpene backbone, contributes to its ability to modulate biological pathways, making it a subject of intense scientific scrutiny.

The rise of green chemistry and eco-friendly extraction methods has further propelled research into Ceanothic acid. Consumers and researchers alike are searching for terms like "natural alternatives to synthetic additives" or "plant-derived anti-aging agents," aligning perfectly with this compound’s profile. Studies suggest that Ceanothic acid exhibits antioxidant and skin-barrier-enhancing effects, addressing growing concerns about oxidative stress and environmental skin damage. These attributes make it a promising candidate for clean beauty formulations, a market projected to grow exponentially by 2030.

From a biochemical perspective, Ceanothic acid (CAS No. 21302-79-4) interacts with enzymes like tyrosinase and elastase, which are critical targets in hyperpigmentation and skin elasticity research. This aligns with frequent search queries such as "natural brightening agents" or "how to boost collagen naturally." Unlike synthetic counterparts, Ceanothic acid offers a low-risk toxicity profile, a key consideration for long-term skincare use. Recent in vitro studies highlight its ability to downregulate pro-inflammatory cytokines, suggesting utility in calming irritated skin—a feature highly sought after in sensitive skin care regimens.

The compound’s potential extends beyond dermatology. In gut health research, preliminary data indicate Ceanothic acid may support microbiome balance by modulating short-chain fatty acid production. This resonates with the booming interest in holistic wellness and searches like "plant compounds for digestive health." However, bioavailability remains a challenge, spurring innovations in nanocarrier systems to enhance its absorption—a topic frequently discussed in phytopharmaceutical forums.

Quality control of Ceanothic acid (CAS No. 21302-79-4) relies on advanced analytical techniques such as HPLC-UV and LC-MS, ensuring standardization for commercial applications. As demand grows for transparent ingredient sourcing, suppliers emphasizing wildcrafted or organically cultivated Ceanothus sources gain traction. The compound’s stability under varying pH conditions also makes it suitable for diverse formulation matrices, from serums to functional foods.

Looking ahead, Ceanothic acid exemplifies the convergence of traditional ethnobotany and modern pharmacology. With clinical trials exploring its metabolic benefits and neuroprotective effects, this compound may soon answer search trends like "natural nootropics" or "anti-diabetic plant compounds." Its multifaceted nature underscores the importance of preserving medicinal plant biodiversity—a pressing issue in an era of climate change and habitat loss.